Cas no 21199-33-7 (2-[2-(naphthalen-1-yl)ethyl]-1-[3-(trimethylammonio)propyl]pyridinium dibromide)

• Product Name: 2-[2-(naphthalen-1-yl)ethyl]-1-[3-(trimethylammonio)propyl]pyridinium dibromide
• CAS No: 21199-33-7
• MF: C₂₃H₃₀Br₂N₂
• MW: 494.305704593658
• CID: 1403345
• PubChem ID: 210249
• Update Time: 2025-04-20

2-[2-(naphthalen-1-yl)ethyl]-1-[3-(trimethylammonio)propyl]pyridinium dibromide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(naphthalen-1-yl)ethyl]-1-[3-(trimethylammonio)propyl]pyridinium dibromide
• trimethyl-[3-[2-(2-naphthalen-1-ylethyl)pyridin-1-ium-1-yl]propyl]azanium,dibromide
• 2-[2-(Naphthalen-1-yl)ethyl]-1-[3-(trimethylazaniumyl)propyl]pyridin-1-ium dibromide
• 21199-33-7
• DTXSID70943536
• 2-(2-(1-Naphthyl)ethyl)-1-(3-(trimethylammonio)propyl)pyridinium dibromide
• Pyridinium, 2-(2-(1-naphthyl)ethyl)-1-(3-(trimethylammonio)propyl)-, dibromide

• Inchi： 1S/C23H30N2.2BrH/c1-25(2,3)19-9-18-24-17-7-6-13-22(24)16-15-21-12-8-11-20-10-4-5-14-23(20)21;;/h4-8,10-14,17H,9,15-16,18-19H2,1-3H3;2*1H/q+2;;/p-2
• InChI Key： RMOPDYPUJXHDKD-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](C)(C)(C)CCC[N+]1C=CC=CC=1CCC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 461.8428
• Monoisotopic Mass: 492.07757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88